Cas no 851404-52-9 (2,3-dimethoxy-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide)

2,3-dimethoxy-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide structure
851404-52-9 structure
Product Name:2,3-dimethoxy-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
CAS No:851404-52-9
MF:C21H22N2O4
MW:366.410385608673
CID:6614108
PubChem ID:4131109
Update Time:2023-11-30

2,3-dimethoxy-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethoxy-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
    • AB00669408-01
    • SR-01000124292
    • F0611-0453
    • SR-01000124292-1
    • AKOS024587056
    • 2,3-dimethoxy-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
    • 851404-52-9
    • Inchi: 1S/C21H22N2O4/c1-13-7-8-14-12-15(20(24)23-17(14)11-13)9-10-22-21(25)16-5-4-6-18(26-2)19(16)27-3/h4-8,11-12H,9-10H2,1-3H3,(H,22,25)(H,23,24)
    • InChI Key: ULRUFCYTYZMWHY-UHFFFAOYSA-N
    • SMILES: O=C1C(=CC2C=CC(C)=CC=2N1)CCNC(C1C=CC=C(C=1OC)OC)=O

Computed Properties

  • Exact Mass: 366.15795719g/mol
  • Monoisotopic Mass: 366.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 76.7Ų

2,3-dimethoxy-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0611-0453-2μmol
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